4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone

• IUPAC Name: N-[(E)-[4-[(2,4-dichlorophenyl)methoxy]-3-ethoxyphenyl]methylideneamino]-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C23H19Cl2N3O2S/c1-2-29-21-11-15(13-26-28-23-27-19-5-3-4-6-22(19)31-23)7-10-20(21)30-14-16-8-9-17(24)12-18(16)25/h3-13H,2,14H2,1H3,(H,27,28)/b26-13+
• InChI Key: SBWNGKXBVWWGAE-LGJNPRDNSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC2=NC3=CC=CC=C3S2)OCC4=C(C=C(C=C4)Cl)Cl
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC2=NC3=CC=CC=C3S2)OCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C23H19Cl2N3O2S
• Molecular Weight: 472.4 g/mol

Description

4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone, also known as DBEBH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBEBH is a benzothiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone is not fully understood. However, it has been suggested that 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone exerts its anti-tumor effects by inducing apoptosis and inhibiting cell proliferation. 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which may contribute to its anti-inflammatory and anti-oxidant effects.
Biochemical and Physiological Effects:
4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has also been shown to reduce inflammation and oxidative stress in animal models. In addition, 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone is also relatively non-toxic, which makes it suitable for in vitro and in vivo studies. However, 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has some limitations, including its low solubility in water and its potential to form aggregates in solution.

Future Directions

There are several future directions for the study of 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone. One area of research is the development of more efficient synthesis methods for 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone. Another area of research is the investigation of the mechanism of action of 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone. It is also important to study the pharmacokinetics and toxicity of 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone in animal models. Finally, the potential clinical applications of 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone should be explored further.

Synthesis Methods

4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has been synthesized using various methods, including the reaction of 2-mercaptobenzothiazole with 4-(2,4-dichlorobenzyl)oxy-3-ethoxybenzaldehyde hydrazone in the presence of acetic acid. Another method involves the reaction of 2-mercaptobenzothiazole with 4-(2,4-dichlorobenzyl)oxy-3-ethoxybenzaldehyde in the presence of ammonium acetate. These methods have been optimized to produce high yields of 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone.

Scientific Research Applications

4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has been extensively studied for its potential applications in scientific research. It has been shown to have anti-tumor, anti-inflammatory, and anti-oxidant properties. 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. In addition, 4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone has been studied for its potential use as a fluorescent probe for the detection of metal ions.